1-[(4-Sec-butylphenyl)sulfonyl]piperazine hydrochloride

• IUPAC Name: 1-(4-butan-2-ylphenyl)sulfonylpiperazine;hydrochloride
• InChI: InChI=1S/C14H22N2O2S.ClH/c1-3-12(2)13-4-6-14(7-5-13)19(17,18)16-10-8-15-9-11-16;/h4-7,12,15H,3,8-11H2,1-2H3;1H
• InChI Key: AUIMCRHZJHZROW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)S(=O)(=O)N2CCNCC2.Cl
• Molecular Formula: C14H23ClN2O2S
• Molecular Weight: 318.9 g/mol

Description

1-(4-Sec-butylphenyl)sulfonyl]piperazine hydrochloride, or SBP-PIPH, is a synthetic compound that is used in various scientific research applications. It is a white crystalline solid with a molecular weight of 385.88 g/mol and a melting point of 197-199°C. SBP-PIPH is primarily used in organic synthesis, as a catalyst in certain reactions, and in the synthesis of other compounds.

Scientific Research Applications

Adenosine A2B Receptor Antagonism

1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines, related to 1-[(4-Sec-butylphenyl)sulfonyl]piperazine hydrochloride, have been synthesized and characterized for their potential as adenosine A2B receptor antagonists. These compounds exhibit subnanomolar affinity and high selectivity, making them significant for pharmacological research in areas such as cardiovascular disorders and cancer (Borrmann et al., 2009).

Anticancer Potential

Research has shown the synthesis and evaluation of 1-benzhydryl-sulfonyl-piperazine derivatives in inhibiting MDA-MB-231 breast cancer cell proliferation. The structure-activity relationship of these compounds provides insights into designing new chemotherapeutic agents (Kumar et al., 2007).

Antibacterial Activities

Studies on 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives have demonstrated significant antibacterial activities. These compounds offer a new avenue for developing antibacterial agents (Wu Qi, 2014).

Crystal Structure Analysis

Crystal structure studies of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, closely related to 1-[(4-Sec-butylphenyl)sulfonyl]piperazine, have been conducted. This research contributes to a deeper understanding of molecular interactions and properties (Kumara et al., 2017).

Antiproliferative Agents

A series of sulfonamide-1,2,3-triazole derivatives bearing a dithiocarbamate moiety, akin to 1-[(4-Sec-butylphenyl)sulfonyl]piperazine, were synthesized and showed promising antiproliferative activity against various cancer cell lines. This highlights the compound's relevance in cancer research (Fu et al., 2017).

Antibacterial Agent Synthesis

The synthesis of N-sulfonated derivatives of 1-[(E)-3-phenyl-2-propenyl]piperazine as suitable antibacterial agents provides insight into the potential application of related compounds in combating bacterial infections (Abbasi et al., 2020).